Cas no 1804481-51-3 (4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804481-51-3
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 4834334
• Update Time: 2025-06-08

4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO3/c9-1-4-5(3-14)7(15)13-2-6(4)16-8(10,11)12/h2-3H,1H2,(H,13,15)
• InChI Key： FQSPCSWKPSVXCK-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=O)C(NC=C1OC(F)(F)F)=O

Computed Properties

• Exact Mass: 254.991
• Monoisotopic Mass: 254.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804481-51-3)

4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde, with the CAS number 1804481-51-3, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound features a pyridine ring with multiple substituents, including a chloromethyl group, a hydroxyl group, and a trifluoromethoxy group, which collectively contribute to its diverse chemical properties and reactivity.

The chloromethyl group in 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde is a versatile functional group that can undergo various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This makes the compound an attractive starting material for the synthesis of more complex molecules, including drug candidates. The hydroxyl group adds polarity and can participate in hydrogen bonding, which is crucial for solubility and biological activity. The trifluoromethoxy group, on the other hand, introduces significant electron-withdrawing effects and lipophilicity, which can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for further drug development.

In another study published in Bioorganic & Medicinal Chemistry Letters (2021), scientists investigated the antimicrobial properties of 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde and its derivatives. The results showed that certain derivatives displayed significant antibacterial activity against both Gram-positive and Gram-negative bacteria, indicating its potential as an antimicrobial agent. The presence of the chloromethyl and trifluoromethoxy groups was found to be crucial for enhancing the antibacterial activity.

The synthetic accessibility of 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde has also been extensively studied. A notable synthetic route involves the reaction of 2-hydroxy-5-trifluoromethoxypyridine with chloroacetyl chloride followed by deprotection steps to yield the final product. This synthetic method is efficient and scalable, making it suitable for large-scale production in industrial settings.

The physicochemical properties of 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde have been characterized using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformation of the compound, which are essential for understanding its behavior in different environments.

In terms of safety and handling, it is important to note that while 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation.

The future prospects for 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes to improve yield and reduce costs. These advancements are expected to pave the way for new applications in pharmaceuticals, agrochemicals, and other industries.

In conclusion, 4-(Chloromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804481-51-3) is a versatile organic compound with significant potential in various fields. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new applications and uses will be discovered, further solidifying its importance in the scientific community.